Cas no 744209-37-8 (1-(benzenesulfonyl)-3-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-(benzenesulfonyl)-3-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 744209-37-8
• MF: C₁₄H₁₁BrN₂O₂S
• MW: 351.218341112137
• MDL: MFCD13191649
• CID: 835003
• PubChem ID: 11152320
• Update Time: 2025-04-19

1-(benzenesulfonyl)-3-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-2-methyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-bromo-2-methylpyrrolo[2,3-b]pyridine
• 3-Bromo-2-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1-(benzenesulfonyl)-3-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine
• 744209-37-8
• DTXSID40457099
• AMY12347
• PB11072
• FALZHLDFXNLJAR-UHFFFAOYSA-N
• SCHEMBL15635129
• 3-bromo-2-methyl-1-(benzenesulfonyl)-7-azaindole
• CS-0004768
• 3-Bromo-2-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• AS-42051
• AKOS025290467
• SY098035
• MFCD13191649
• 3-Bromo-2-methyl-1-(phenylsulfonyl)-7-azaindole
• 3-broMo-2-Methyl-1-(phenylsulfonyl)-1H-pyrrolo[2.3-b]pyridine
• 1-(Benzenesulfonyl)-3-bromo-2-methyl-pyrrolo[2,3-b]pyridine

• MDL： MFCD13191649
• Inchi： 1S/C14H11BrN2O2S/c1-10-13(15)12-8-5-9-16-14(12)17(10)20(18,19)11-6-3-2-4-7-11/h2-9H,1H3
• InChI Key： FALZHLDFXNLJAR-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=CN=C2N(C=1C)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.97246g/mol
• Monoisotopic Mass: 349.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides